![molecular formula C17H17N3OS B5875864 N'-[1-(5-ethyl-2-thienyl)ethylidene]-1H-indole-3-carbohydrazide](/img/structure/B5875864.png)
N'-[1-(5-ethyl-2-thienyl)ethylidene]-1H-indole-3-carbohydrazide
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Overview
Description
N-[1-(5-ethyl-2-thienyl)ethylidene]-1H-indole-3-carbohydrazide, also known as ETIC, is a chemical compound that has attracted attention in the scientific community due to its potential applications in various fields. ETIC is a heterocyclic compound with a molecular formula of C16H16N2O2S and a molecular weight of 308.38 g/mol.
Mechanism of Action
The mechanism of action of N'-[1-(5-ethyl-2-thienyl)ethylidene]-1H-indole-3-carbohydrazide is not fully understood. However, studies have shown that this compound can interact with various biomolecules, including proteins, nucleic acids, and lipids. This compound has been shown to inhibit the activity of certain enzymes, such as tyrosinase and acetylcholinesterase, which are involved in various physiological processes. This compound has also been shown to induce apoptosis, a programmed cell death process, in cancer cells.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the growth of cancer cells, such as breast cancer, lung cancer, and prostate cancer cells. This compound has also been shown to have antimicrobial activity against various microorganisms, including bacteria and fungi. In addition, this compound has been shown to have antioxidant and anti-inflammatory properties, which may be beneficial for the treatment of various diseases, such as Alzheimer's disease and Parkinson's disease.
Advantages and Limitations for Lab Experiments
N'-[1-(5-ethyl-2-thienyl)ethylidene]-1H-indole-3-carbohydrazide has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it is stable under normal laboratory conditions. This compound is also soluble in various organic solvents, which makes it easy to work with in experiments. However, one limitation of this compound is that it has low solubility in water, which may limit its applications in certain experiments.
Future Directions
There are several future directions for the study of N'-[1-(5-ethyl-2-thienyl)ethylidene]-1H-indole-3-carbohydrazide. One direction is to further investigate its anticancer properties and develop this compound-based drugs for cancer treatment. Another direction is to explore its potential applications in material science, such as the synthesis of novel materials with unique properties. Additionally, more studies are needed to fully understand the mechanism of action of this compound and its interactions with biomolecules.
Synthesis Methods
The synthesis of N'-[1-(5-ethyl-2-thienyl)ethylidene]-1H-indole-3-carbohydrazide involves the reaction of 5-ethyl-2-thiophenecarboxaldehyde and hydrazine hydrate with indole-3-carboxylic acid in the presence of acetic acid. The reaction mixture is heated under reflux for several hours, and the resulting solid product is filtered and recrystallized from ethanol to obtain pure this compound.
Scientific Research Applications
N'-[1-(5-ethyl-2-thienyl)ethylidene]-1H-indole-3-carbohydrazide has been studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and material science. In medicinal chemistry, this compound has been investigated for its anticancer, antimicrobial, and anti-inflammatory properties. In biochemistry, this compound has been used as a tool to study the mechanism of action of various enzymes and proteins. In material science, this compound has been explored as a potential precursor for the synthesis of novel materials with unique properties.
Properties
IUPAC Name |
N-[(E)-1-(5-ethylthiophen-2-yl)ethylideneamino]-1H-indole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N3OS/c1-3-12-8-9-16(22-12)11(2)19-20-17(21)14-10-18-15-7-5-4-6-13(14)15/h4-10,18H,3H2,1-2H3,(H,20,21)/b19-11+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZHXCJSUYNKTRQE-YBFXNURJSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(S1)C(=NNC(=O)C2=CNC3=CC=CC=C32)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCC1=CC=C(S1)/C(=N/NC(=O)C2=CNC3=CC=CC=C32)/C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
7.5 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID49732701 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
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